Cas no 14961-34-3 (Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate)
14961-34-3 structure
Product Name:Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
CAS No:14961-34-3
MF:C13H16O4
MW:236.263744354248
MDL:MFCD09865471
CID:1324951
PubChem ID:10944431
Update Time:2025-04-20
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(ethoxycarbonyl)-, ethyl ester
- Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate
- ethyl 2-(ethoxycarbonyl)phenylacetate
- 2-Ethoxycarbonylmethyl-benzoic acid ethyl ester
- ethyl 2-[2-(ethyloxy)-2-oxoethyl]benzoate
- AKOS024321293
- E79854
- SB33775
- SOUSURXUEVYGQC-UHFFFAOYSA-N
- DB-319342
- CS-0341114
- 14961-34-3
- SCHEMBL1898535
-
- MDL: MFCD09865471
- Inchi: 1S/C13H16O4/c1-3-16-12(14)9-10-7-5-6-8-11(10)13(15)17-4-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: SOUSURXUEVYGQC-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CC=CC=1C(=O)OCC)=O
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.093 g/cm3(Temp: 25 °C)
- Melting Point: 22-23 °C
- Boiling Point: 164-169 °C(Press: 19 Torr)
- PSA: 52.6
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E917948-250mg |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 250mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E917948-500mg |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 500mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E917948-2.5g |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate |
14961-34-3 | 2.5g |
$ 340.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1128443-100mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-250mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-500mg |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-1g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128443-5g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 5g |
$4475 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0811-1g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0811-5g |
2-Ethoxycarbonylmethyl-benzoic acid ethyl ester |
14961-34-3 | 95% | 5g |
33904.74CNY | 2021-05-08 |
Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
14961-34-3 (Ethyl 2-(2-ethoxy-2-oxoethyl)benzoate) Related Products
- 133017-03-5(Benzeneacetic acid, 2-(propoxycarbonyl)-, propyl ester)
- 84944-46-7(1H-2-Benzopyran-1,3(4H)-dione, 8-methyl-)
- 84944-47-8(1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-)
- 22479-46-5(Benzeneacetic acid,2-carboxy-, ethyl ester)
- 1374573-92-8(2-(1-Oxoisochroman-6-yl)acetaldehyde)
- 703-59-3(3,4-dihydro-1H-2-benzopyran-1,3-dione)
- 154713-84-5(1H-2-Benzopyran-1,3(4H)-dione,7-methyl-)
- 133017-09-1(Benzeneacetic acid, 2-(butoxycarbonyl)-, butyl ester)
- 182055-34-1(Benzeneacetic acid, 2-[(phenylmethoxy)carbonyl]-)
- 716-43-8(Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk